Cas no 2757904-46-2 (Tert-butyl 2-(aminomethyl)-3-methoxybenzoate)

• Product Name: Tert-butyl 2-(aminomethyl)-3-methoxybenzoate
• CAS No: 2757904-46-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6019859
• PubChem ID: 165763087
• Update Time: 2025-05-25

Tert-butyl 2-(aminomethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-3-methoxybenzoate
• 2757904-46-2
• EN300-37101851
• Tert-butyl 2-(aminomethyl)-3-methoxybenzoate

• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(15)9-6-5-7-11(16-4)10(9)8-14/h5-7H,8,14H2,1-4H3
• InChI Key： SCFXVIXSXHDXNE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1CN)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-(aminomethyl)-3-methoxybenzoate

Comprehensive Overview of Tert-butyl 2-(aminomethyl)-3-methoxybenzoate (CAS No. 2757904-46-2)

Tert-butyl 2-(aminomethyl)-3-methoxybenzoate (CAS No. 2757904-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its tert-butyl group and aminomethyl functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 3-methoxybenzoate moiety, make it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-(aminomethyl)-3-methoxybenzoate has surged, driven by advancements in small-molecule therapeutics and peptide-based drugs. Researchers frequently search for "CAS 2757904-46-2 suppliers" or "synthesis methods for Tert-butyl 2-(aminomethyl)-3-methoxybenzoate," reflecting its growing relevance. The compound’s stability under mild conditions and compatibility with green chemistry principles further enhance its appeal.

The pharmacological potential of Tert-butyl 2-(aminomethyl)-3-methoxybenzoate is another hot topic. Its aminomethyl group allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with trends in AI-driven drug discovery, where modular compounds are prized for rapid optimization. Questions like "How is CAS 2757904-46-2 used in medicinal chemistry?" highlight user interest in its applications.

From a synthetic perspective, the tert-butyl ester group in 2757904-46-2 offers protective advantages, a feature often explored in queries such as "deprotection strategies for tert-butyl esters." Additionally, the methoxybenzoate scaffold is a common motif in flavors and fragrances, linking the compound to broader industrial uses. Analytical techniques like HPLC and NMR are critical for quality control, as emphasized by searches for "CAS 2757904-46-2 purity analysis."

Environmental and regulatory considerations also shape discussions around Tert-butyl 2-(aminomethyl)-3-methoxybenzoate. With increasing focus on sustainable chemistry, researchers seek "eco-friendly synthesis of 2757904-46-2." The compound’s low toxicity profile, as inferred from its structural analogs, supports its use in biocompatible materials. However, proper handling protocols remain essential, as with all fine chemicals.

In summary, Tert-butyl 2-(aminomethyl)-3-methoxybenzoate (CAS No. 2757904-46-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to industrial synthesis—coupled with its alignment with trending scientific priorities, ensure its continued prominence in research and commercial spheres.